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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B3422793

Essential Safety and Handling Guide for 3-
Amino-5-methylpyrazole

This guide provides crucial safety and logistical information for handling 3-Amino-5-
methylpyrazole in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure personal safety and proper
disposal of chemical waste.

Chemical Identity and Hazards:
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Property Value
5-Methyl-3-pyrazolamine, 3-Methyl-1H-pyrazol-
Synonyms .
5-amine
CAS Number 31230-17-8
Molecular Formula C4H7N3
Molecular Weight 97.12 g/mol
White or colorless to light orange to yellow
Appearance )
powder, lump, or solid
Melting Point 45-47 °C
Boiling Point 213 °C at 19 hPa
Flash Point 113 °C (closed cup)[1]

GHS Hazard Statements

Causes skin irritation (H315), Causes serious
eye irritation (H319), May cause respiratory
irritation (H335)[2]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety

when handling 3-Amino-5-methylpyrazole.
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Protective Equipment Specification Rationale

Chemical safety goggles or
eyeglasses with side-shields
conforming to EN166 or

Eye and Face Protection OSHA's 29 CFR 1910.133
standards.[1][3] A face shield

may be required for splash

To protect eyes from splashes

and serious irritation.[2][3]

risks.

) Compatible chemical-resistant ~ To prevent skin contact and
Hand Protection o
gloves. irritation.[4]

Lab coat, impervious clothing.
) ] [1] Protective boots may be To protect skin from accidental
Skin and Body Protection ] ] ) o
required depending on the spills and contamination.[4]

scale of work.

Not typically required under

normal use with adequate

ventilation.[4] If dust or To prevent inhalation of dust or
Respiratory Protection aerosols are generated, use a aerosols that may cause

NIOSH/MSHA-approved P95 respiratory irritation.[1][2]

or EN 143 P1 particle

respirator.[1]

Operational Plan: Handling, Storage, and Disposal

Safe Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][4]

Avoid contact with skin and eyes.[1][3]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust.[1][3]

Wash hands thoroughly after handling.[4]
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o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[3]

Storage:

» Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

o Store away from heat and sources of ignition.[3]

Disposal Plan:

e Dispose of unused product and contaminated materials as hazardous waste.[1]

e Sweep up and shovel spilled material into suitable, closed containers for disposal, avoiding
dust formation.[1][3]

e Do not let the product enter drains.[1]

» Disposal must be in accordance with all applicable local, state, and federal regulations.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.[5]

Emergency Procedures

Exposure Route First Aid Measures

Remove to fresh air. If not breathing, give

Inhalation o o ) )
artificial respiration. Get medical attention.[1][3]
Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes
and shoes. Get medical attention.[1][3]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Get medical attention.[1][2]
) Clean mouth with water. Do NOT induce
Ingestion

vomiting. Get medical attention.[1][3]
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In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]
Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Start: Obtain
3-Amino-5-methylpyrazole

'

1. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

2. Chemical Handling

- Use in a fume hood
- Avoid dust formation
- Avoid contact with skin/eyes

Store unused chemical After use

3. Storage

- Tightly closed container
- Cool, dry, well-ventilated area

Accidental Spill

4. Waste Generation

Spill Response
- Evacuate area
- Wear appropriate PPE
- Sweep into container for disposal

5. Waste Disposal
- Collect in labeled, sealed container
- Dispose as hazardous waste
- Follow institutional protocols

End of Process
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Amino-5-methylpyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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